Californidine

Description

Californidine is a quaternary ammonium alkaloid with the molecular formula C20H20NO4+, isolated primarily from the California poppy (Eschscholzia californica) and other plants within the Eschscholzia genus . This compound has garnered significant attention due to its diverse biological activities, including sedative, anxiolytic, and analgesic effects, making it a valuable component in herbal remedies .

Chemical Profile and Synthesis

Californidine is structurally classified as a benzylisoquinoline alkaloid, which is a common class of compounds found in various plant species . Its molecular weight is approximately 338.4 g/mol . The synthesis of californidine can be achieved through extraction from plant sources using solvents like ethanol or through chemical synthesis methods.

Chemical Property	Description
Molecular Formula	C20H20NO4+
Molecular Weight	338.4 g/mol
Source	Eschscholzia californica

Biological Activities

Californidine exhibits several notable biological activities:

• Sedative and Anxiolytic Effects: Studies have shown that extracts containing californidine can prolong sleep duration and reduce locomotor activity in animal models, suggesting interactions with GABA receptors. Clinical studies involving California poppy extracts have reported significant reductions in insomnia severity index scores, indicating its potential in alleviating anxiety symptoms.

• Analgesic Effects: The compound is believed to bind to opioid receptors, which may explain its traditional use for pain relief. Combinations of California poppy with other herbs have been effective in reducing anxiety and pain symptoms.

Mechanism of Action

The mechanisms underlying californidine's biological activity involve modulation of GABA receptors and interaction with serotonin receptors. These interactions contribute to its sedative and anxiolytic effects by enhancing inhibitory neurotransmission and regulating mood and anxiety.

Research Findings

Recent studies have explored the effects of biogenic and chemically synthesized silver nanoparticles (AgNPs) on the biosynthesis of californidine in Eschscholzia californica. It was found that biogenic AgNPs significantly increased californidine content by up to 45.1% at certain concentrations, enhancing the plant's antioxidant capacity .

Treatment	Californidine Content Increase
bAgNPs (25 mg/L)	Up to 45.1%

Market and Pharmaceutical Use

Californidine is a key component in herbal preparations derived from the California poppy, which are sold in pharmacies worldwide due to their sedative, anxiolytic, and analgesic properties . The concentration of californidine in California poppy extracts typically ranges from 0.1% to 1% dry weight .

• CAS No.: 18830-99-4
• Product Name: Californidine
• Molecular Formula: C20H20NO4+
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 23,23-dimethyl-5,7,16,18-tetraoxa-23-azoniahexacyclo[10.10.1.02,10.04,8.013,21.015,19]tricosa-2,4(8),9,13,15(19),20-hexaene
• Standard InChI: InChI=1S/C20H20NO4/c1-21(2)15-3-11-5-17-19(24-9-22-17)7-13(11)16(21)4-12-6-18-20(8-14(12)15)25-10-23-18/h5-8,15-16H,3-4,9-10H2,1-2H3/q+1
• Standard InChIKey: HFYKETHYKFKFQE-UHFFFAOYSA-N
• SMILES: C[N+]1(C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4)C
• Canonical SMILES: C[N+]1(C2CC3=CC4=C(C=C3C1CC5=CC6=C(C=C25)OCO6)OCO4)C
• Synonyms: N-Methylcalifornine; (-)-Californidine; (5S)-5,6,12,13-Tetrahydro-15,15-dimethylcycloocta[1,2-f:5,6-f']bis[1,3]benzodioxol-5,12-iminium
• PubChem Compound: 177017
• Last Modified: Feb 18 2024